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Compound of Interest

(6-Methoxypyridin-2-
Compound Name:
yl)methanamine

Cat. No.: B068941

Technical Data Sheet: (6-Methoxypyridin-2-
yl)methanamine

Prepared for: Researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of the chemical compound (6-
Methoxypyridin-2-yl)methanamine, including its Chemical Abstracts Service (CAS) number,
key properties, and a list of known suppliers.

Chemical Identification and Properties

(6-Methoxypyridin-2-yl)methanamine is a substituted pyridine derivative. Its unique structure
makes it a valuable building block in medicinal chemistry and organic synthesis.
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Property Value Reference
CAS Number 194658-13-4 [1]12]
Molecular Formula C7H10N20 [2]
Molecular Weight 138.17 g/mol
MDL Number MFCD11617139

6-Methoxy-2-

pyridinemethanamine, (6-
methoxypyridin-2-

Synonyms YRy , [2]
yl)methanamine, 2-
Pyridinemethanamine, 6-

methoxy-

Commercial Suppliers

The following companies have been identified as suppliers of (6-Methoxypyridin-2-
yl)methanamine. Please note that availability and purity may vary. It is recommended to
contact the suppliers directly for the most current information.

Supplier Website Notes
) ) Offers the compound under its
Sigma-Aldrich --INVALID-LINK--
AldrichCPR brand.
Lists the compound with CAS
BLD Pharm --INVALID-LINK--
number 194658-13-4.[1]
) Provides the compound and
P&S Chemicals --INVALID-LINK--

lists its synonyms.[2]

Experimental Protocols and Applications

Detailed experimental protocols for the use of (6-Methoxypyridin-2-yl)methanamine are
highly dependent on its specific application in a research or development context. As a
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chemical intermediate, its handling and use will be dictated by the reaction scheme in which it
is employed.

Researchers utilizing this compound are advised to consult standard organic chemistry
laboratory manuals for general guidance on handling amines and pyridines. Specific reaction
conditions, such as solvent, temperature, and stoichiometry, will need to be determined based

on the desired chemical transformation.

Signaling Pathways and Biological Activity

There is currently no publicly available information to suggest that (6-Methoxypyridin-2-
yl)methanamine has a defined role in specific biological signaling pathways or possesses
inherent biological activity. Its primary utility, as presented in the available literature, is that of a
synthetic building block.

The logical workflow for investigating a novel compound like (6-Methoxypyridin-2-
yl)methanamine in a drug discovery context is outlined in the diagram below.

Compound-Centric Workflow

Acquire (6-Methoxypyridin-2-yl)methanamine High-Throughput Screening Hit Identification Lead Optimization Preclinical Development

Click to download full resolution via product page

Figure 1. A generalized workflow for evaluating a novel chemical entity in a drug discovery
program.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1.194658-13-4|6-Methoxy-2-pyridinemethanamine|BLD Pharm [bldpharm.com]
e 2. pschemicals.com [pschemicals.com]

 To cite this document: BenchChem. [(6-Methoxypyridin-2-yl)methanamine CAS number and
supplier]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b068941#6-methoxypyridin-2-yl-methanamine-cas-
number-and-supplier]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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